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Compound of Interest

Compound Name: 1-(2,5-Dimethylphenyl)piperazine

Cat. No.: B094769

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(2,5-Dimethylphenyl)piperazine, tailored for researchers, scientists, and drug development
professionals. The following procedural steps and data are compiled to ensure safe laboratory
practices.

Chemical Identifier:

e Name: 1-(2,5-Dimethylphenyl)piperazine

e CAS Number: 1013-25-8[1][2]

e Synonyms: 1-(2,5-xylyl)piperazine, 4-(2,5-dimethylphenyl)piperazine[3]

Hazard Identification and Classification

1-(2,5-Dimethylphenyl)piperazine is classified as a hazardous chemical. It is crucial to
understand its primary hazards before handling.

GHS Hazard Statements:
o Causes severe skin burns and eye damage (H314).[1][4]
o Harmful if swallowed or in contact with skin.[1]

Signal Word: Danger|[1]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-(2,5-

Dimethylphenyl)piperazine to prevent exposure.

PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles or Face Shield

Must comply with EN166 (EU)
or ANSI zZ87.1 (US) standards.
[1] A face shield is
recommended where

splashing is a risk.

Skin Protection

Chemical-resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure. Nitrile gloves can

offer short-term protection.[1]

[5]

Protective Clothing

A lab coat or other protective
clothing is required to prevent
skin contact.[1][4]

Respiratory Protection

Respirator

If ventilation is inadequate or
dust/fumes are generated, use
a NIOSH/MSHA approved
respirator in positive pressure
mode.[1]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area, especially in confined spaces.[6]

An eyewash station and safety shower must be readily accessible.

Keep the chemical away from heat and sources of ignition.[1]
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e Incompatible materials to avoid include strong oxidizing agents.[6]
2. Donning PPE:

o Follow the prescribed sequence for putting on PPE to ensure maximum protection. A
suggested workflow is provided in the diagram below.

3. Handling the Chemical:

e Wash hands and any exposed skin thoroughly after handling.[1]
» Do not eat, drink, or smoke in the work area.[1]

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

o Handle in a well-ventilated place.[3]

4. Doffing PPE:

» Remove PPE carefully to avoid cross-contamination. A recommended procedure is
illustrated in the diagram below.

Emergency and First-Aid Procedures

Immediate action is critical in case of exposure.
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Exposure Route First-Aid Measures

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[1]

Take off immediately all contaminated clothing.

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothes

and shoes. Seek immediate medical attention.

Wash contaminated clothing before reuse.[1][4]

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.[1][7]
Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately.[4][6]

Disposal Plan

Proper disposal of 1-(2,5-Dimethylphenyl)piperazine and its containers is essential to prevent
environmental contamination and ensure safety.

Disposal Guidelines:
¢ Dispose of the contents and container to an approved waste disposal plant.[1][6]
o Keep the chemical in suitable, closed containers for disposal.[3]

e Do not let this chemical enter the environment.[6]

Physical and Chemical Properties
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Property

Value

Physical State

Solid[1]

Appearance

White to Light yellow powder or crystal[1][4]

Odor

Odorless[1]

Melting Point/Range

42 - 48 °C/107.6 - 118.4 °F[1][4]

Boiling Point/Range

154 °C/309.2 °F @ 10 mmHg[4]

Visual Workflow Guides

The following diagrams illustrate key procedural workflows for handling 1-(2,5-

Dimethylphenyl)piperazine.
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Preparation

Donning

Sequence

1. Don Lab Coat

2. Don Gloves

3. Don Eye Protection
(Goggles/Face Shield)

4. Don Respirator
(If required)

Proceed with
Chemical Handling

Click to download full resolution via product page

Caption: PPE Donning Workflow
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Initiation

Begin Doffing

Doffing Sequence

1. Remove Gloves

2. Remove Eye Protection

3. Remove Lab Coat

4. Remove Respirator
(If worn)

Final |Steps

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE Doffing Workflow
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Waste Collection

Collect Chemical Waste in a
Suitable, Closed Container

Label Container Clearly with
Contents and Hazards

Temporavi Storage

Store in a Designated,
Well-Ventilated Area

Final Disposal

Arrange for Pickup by an
Approved Waste Disposal Service

Maintain Disposal Records

Click to download full resolution via product page

Caption: Chemical Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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